Multi-scale study of thermal stability of lithiated graphite†

Energy & Environmental Science Pub Date: 2011-08-05 DOI: 10.1039/C1EE01786A

Abstract

Safety remains a major issue for the graphite anode used in lithium-ion batteries. The thermal stability of lithiated graphite was studied by atomic-scale characterization and cell tests. The results revealed that the thermal decomposition of the solid–electrolyte interface is the most easily triggered chemical reaction in lithium-ion cells and plays a critical role in determining the battery safety. It was also shown that natural graphite containing a small amount of 3R graphite had much better thermal stability than mesocarbon microbeads that had no detectable 3R graphite.

Graphical abstract: Multi-scale study of thermal stability of lithiated graphite
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